Cas no 795274-97-4 (Benzeneacetic acid, a-(hydroxymethylene)-2-methyl-,ethyl ester)

• Product Name: Benzeneacetic acid, a-(hydroxymethylene)-2-methyl-,ethyl ester
• CAS No: 795274-97-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 556467
• PubChem ID: 12140425
• Update Time: 2025-04-19

Benzeneacetic acid, a-(hydroxymethylene)-2-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(hydroxymethylene)-2-methyl-,ethyl ester
• Benzeneacetic acid, alpha-(hydroxymethylene)-2-methyl-, ethyl ester (9CI)
• 795274-97-4
• Benzeneacetic acid,alpha-(hydroxymethylene)-2-methyl-,ethyl ester(9ci)

• Inchi： 1S/C12H14O3/c1-3-15-12(14)11(8-13)10-7-5-4-6-9(10)2/h4-8,13H,3H2,1-2H3/b11-8-
• InChI Key： NFFVYZINOHIIAI-FLIBITNWSA-N
• SMILES： O(CC)C(/C(=C\O)/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.9